Cas no 1235036-95-9 (N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide)
N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide
- N-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-N'-(2-fluorophenyl)oxamide
- N1-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-N2-(2-fluorophenyl)oxalamide
- VU0629335-1
- N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide
- 1235036-95-9
- AKOS024489678
- F5016-1046
-
- Inchi: 1S/C21H26FN3O3/c1-14-11-17(15(2)28-14)13-25-9-7-16(8-10-25)12-23-20(26)21(27)24-19-6-4-3-5-18(19)22/h3-6,11,16H,7-10,12-13H2,1-2H3,(H,23,26)(H,24,27)
- InChI Key: UOXOKXQLNUBVSX-UHFFFAOYSA-N
- SMILES: C(NCC1CCN(CC2C=C(C)OC=2C)CC1)(=O)C(NC1=CC=CC=C1F)=O
Computed Properties
- Exact Mass: 387.19581986g/mol
- Monoisotopic Mass: 387.19581986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.6Ų
N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5016-1046-2μmol |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5016-1046-5μmol |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5016-1046-10μmol |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5016-1046-20μmol |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5016-1046-1mg |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5016-1046-2mg |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5016-1046-3mg |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5016-1046-4mg |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5016-1046-5mg |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5016-1046-10mg |
N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide |
1235036-95-9 | 10mg |
$79.0 | 2023-09-10 |
N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide
Professional Introduction to N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide (CAS No: 1235036-95-9)
N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1235036-95-9, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular structure incorporates a piperidine ring, a dimethylfuran moiety, and a fluoroaryl group, which collectively contribute to its distinctive chemical behavior and potential biological activity.
The piperidine ring in N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide is a key pharmacophore that is frequently employed in drug design due to its ability to form stable interactions with biological targets. Piperidine derivatives are known for their role in enhancing the solubility and metabolic stability of pharmaceutical compounds, making them valuable in the development of oral medications. The dimethylfuran substituent further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological systems.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with remarkable accuracy. The fluoroaryl group, specifically the 2-fluorophenyl moiety in this compound, has been shown to improve the metabolic stability and binding affinity of drug candidates. This modification is particularly significant in the context of developing treatments for neurological disorders, where precise targeting and prolonged activity are crucial.
In the realm of medicinal chemistry, the synthesis of N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide exemplifies the intricate balance between structural complexity and functional utility. The compound's synthesis involves multi-step organic reactions, including nucleophilic substitution and condensation reactions, which require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has allowed chemists to optimize these processes, making it feasible to produce this compound on a scalable basis.
The potential applications of this compound are vast and span across multiple therapeutic areas. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammation and neurodegeneration. The unique combination of structural features makes it a promising candidate for further investigation in these fields. Additionally, the compound's stability under various physiological conditions enhances its suitability for formulation into oral or injectable medications.
As research continues to evolve, the integration of machine learning and artificial intelligence into drug discovery processes has accelerated the identification of novel therapeutic agents. Computational models have been instrumental in predicting the biological activity of compounds like N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide, allowing researchers to prioritize candidates for experimental validation. This interdisciplinary approach has not only shortened the timeline for drug development but also increased the success rate of clinical trials.
The pharmacological profile of this compound is further enhanced by its ability to cross biological barriers efficiently. The presence of fluorine atoms in its structure aids in improving blood-brain barrier penetration, which is essential for treating central nervous system disorders. This characteristic makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where targeting brain-specific pathways is critical.
In conclusion, N-{(1-(2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl}methyl-N'-(2-fluorophenyl)ethanediamide (CAS No: 1235036-95-9) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and functional properties position it as a versatile tool for developing novel therapeutics. As research progresses, further exploration into its pharmacological effects and potential clinical applications will undoubtedly expand its role in addressing some of today's most challenging medical conditions.
1235036-95-9 (N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-N'-(2-fluorophenyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)